Cas no 2694734-98-8 (2-5-(2-methoxyethoxy)-1H-1,3-benzodiazol-2-ylethan-1-amine)

• Product Name: 2-5-(2-methoxyethoxy)-1H-1,3-benzodiazol-2-ylethan-1-amine
• CAS No: 2694734-98-8
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• MDL: MFCD34474883
• CID: 5628740
• PubChem ID: 165942791
• Update Time: 2025-06-09

2-5-(2-methoxyethoxy)-1H-1,3-benzodiazol-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[5-(2-methoxyethoxy)-1H-1,3-benzodiazol-2-yl]ethan-1-amine
• 2694734-98-8
• EN300-28316164
• 2-5-(2-methoxyethoxy)-1H-1,3-benzodiazol-2-ylethan-1-amine

• MDL： MFCD34474883
• Inchi： 1S/C12H17N3O2/c1-16-6-7-17-9-2-3-10-11(8-9)15-12(14-10)4-5-13/h2-3,8H,4-7,13H2,1H3,(H,14,15)
• InChI Key： ZJSHDIPMVMPJMC-UHFFFAOYSA-N
• SMILES： O(CCOC)C1C=CC2=C(C=1)NC(CCN)=N2

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.2Ų

Additional information on 2-5-(2-methoxyethoxy)-1H-1,3-benzodiazol-2-ylethan-1-amine

Comprehensive Overview of 2-5-(2-methoxyethoxy)-1H-1,3-benzodiazol-2-ylethan-1-amine (CAS No. 2694734-98-8)

The compound 2-5-(2-methoxyethoxy)-1H-1,3-benzodiazol-2-ylethan-1-amine, identified by its CAS No. 2694734-98-8, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This benzodiazole derivative is characterized by its unique structural features, including a methoxyethoxy side chain and an amine functional group, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for small-molecule therapeutics, especially in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for highly functionalized heterocyclic compounds like 2-5-(2-methoxyethoxy)-1H-1,3-benzodiazol-2-ylethan-1-amine has surged due to their versatility in medicinal chemistry. The compound's benzodiazole core is a common motif in drugs addressing neurological disorders and metabolic diseases, aligning with current trends in precision medicine. Its solubility-enhancing methoxyethoxy group makes it a candidate for improving bioavailability in drug formulations, a hot topic in pharmacokinetic optimization.

From a synthetic perspective, CAS No. 2694734-98-8 exemplifies advancements in green chemistry, as researchers explore eco-friendly routes for its production. Questions like "How to synthesize benzodiazole derivatives sustainably?" or "What are the applications of methoxyethoxy-substituted amines in drug design?" frequently appear in academic searches, reflecting the compound's relevance. Analytical techniques such as HPLC and NMR are critical for characterizing its purity, a concern for laboratories focusing on high-throughput screening.

The compound's potential extends to material science, where its aromatic heterocycle could contribute to organic electronics or fluorescent probes. This interdisciplinary appeal addresses search queries like "Benzodiazole derivatives in optoelectronics" or "Amine-functionalized heterocycles for sensors." Notably, its low toxicity profile (under standard conditions) makes it suitable for bioconjugation studies, a trending area in targeted drug delivery systems.

In conclusion, 2-5-(2-methoxyethoxy)-1H-1,3-benzodiazol-2-ylethan-1-amine represents a convergence of pharmaceutical innovation and synthetic chemistry. Its CAS No. 2694734-98-8 serves as a key identifier for researchers navigating chemical databases, while its structural attributes answer growing demands for multifunctional scaffolds in life sciences. As the scientific community prioritizes AI-driven molecular design and sustainable synthesis, this compound stands as a testament to the evolving landscape of bioactive small molecules.